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Isopyrazam Efficacy & Baseline Sensitivity

Isopyrazam is a succinate dehydrogenase inhibitor (SDHI) fungicide that disrupts fungal respiration [1].

Establishing baseline sensitivity is crucial for monitoring future resistance development.

Table 1: Baseline Sensitivity of Sclerotinia sclerotiorum to Isopyrazam

Isolate Source Number of Isolates Mean ECso (pg mL™?) Reference
Composite (6 vegetables) 178 0.039 + 0.002 [1] [2]
Cucumber 30 0.037 [1]

Tomato 29 0.035 [1]
Eggplant 30 0.042 [1]

Pepper 30 0.038 [1]

Kidney Bean 29 0.039 [1]
Pumpkin 30 0.041 [1]
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The frequency distribution of ECso values for the 178 isolates formed a unimodal curve, indicating no
natural resistance in the population at the time of the study and establishing a robust baseline for future

monitoring [1] [2].

Application Guidance & Efficacy Data

While exact field application timing (e.g., growth stage) is not detailed in the available studies, the following

data on performance and rate can guide trial design.

Table 2: Protective and Curative Efficacy of Isopyrazam

Application Target

Concentration Host Efficacy Reference
Type Pathogen
Preventative 40 pg mL—1 S. Detached 100% [2]
sclerotiorum Eggplant
Leaves
Curative 40 pg mL—1 S. Detached 87.78% [2]
sclerotiorum Eggplant
Leaves
Polytunnel 200ga.i.hat S. Vegetables Significant [2]
Trial sclerotiorum decrease in

disease incidence

The activity, translocation, and persistence of isopyrazam have been confirmed in studies on cucumber,

supporting its systemic properties [1].

Resistance Management Guide

Although the risk of resistance development in S. sclerotiorum to isepyrazam is not directly studied,

research on Rhizoctonia solani provides valuable insights for risk assessment and management.

Table 3: Resistance Risk Assessment for Isopyrazam
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Implications for S.

Factor Assessment for Rhizoctonia solani .
sclerotiorum
Inherent Risk  Low to moderate A similar risk level is
plausible for other
pathogens like S.
sclerotiorum.
Resistance SDHB (H249L) and SDHC (178F) amino acid These mutations reduce the
Mutations substitutions were identified in lab mutants [3]. fungicide's affinity for its
target.
Fitness Resistant mutants showed reduced mycelial growth, This may slow the spread of
Penalty lower biomass, and decreased pathogenicity [3]. resistant strains in the field.
Cross- Positive cross-resistance with other SDHI thifluzamide.  Supports rotating SDHIs
Resistance No cross-resistance with fungicides from other MOA with non-SDHI fungicides.

groups (e.g., prochloraz, tebuconazole, carbendazim)

[3].

The following diagram illustrates the relationship between resistance mechanisms and management

strategies.
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Experimental Protocols for Researchers

Here are detailed methodologies for key experiments cited in the technical guide.

Protocol 1: Determining Baseline Sensitivity (Mycelial Growth Assay) This in vitro method establishes

the ECso value (effective concentration that inhibits 50% of mycelial growth) [1].

¢ Fungal Isolation: Collect mature sclerotia from infected crops. Surface-sterilize and place on potato
dextrose agar (PDA) to obtain mycelial isolates.

¢ Preparation of Fungicide-Amended Media: Dissolve technical-grade isopyrazam in acetone to
create a stock solution. Incorporate the stock solution into molten PDA to create a series of
concentrations (e.g., 0, 0.0125, 0.025, 0.05, 0.1, and 0.2 ug mL~1). A PDA plate with the same volume
of acetone serves as the negative control.

¢ Inoculation and Incubation: Transfer mycelial plugs (5 mm diameter) from the edge of actively
growing colonies to the amended and control plates. Incubate in the dark at 25°C.

e Data Collection and Analysis: Measure the diameter of the colony (minus the plug diameter) after
48 hours. Calculate the percent inhibition of mycelial growth relative to the control. Use a regression
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analysis of inhibition percentage against the logio of the fungicide concentration to determine the
ECso value.

Protocol 2: Detached Leaf Bioassay for Protective & Curative Efficacy This method evaluates the

preventative and curative activity of isopyrazam on a plant surface [2].

¢ Plant Material: Grow eggplant plants (e.g., to the 4-5 leaf stage). Select uniform, fully expanded
leaves.
¢ Fungicide Application:
o For protective activity, spray the fungicide solution (e.g., 40 ug mL~1*) onto healthy leaves until
runoff. Allow the leaves to dry.
o For curative activity, first inoculate the leaves with a mycelial plug of S. sclerotiorum. After 12
hours, apply the fungicide.
¢ Inoculation and Incubation: Place a mycelial plug (5 mm diameter) from an actively growing culture
onto the center of each treated leaf. Keep the leaves in a humid chamber at 25°C with a 12-hour
photoperiod.
¢ Disease Assessment: Measure the necrotic lesion diameter on each leaf 48 hours after inoculation.
Calculate the control efficacy using the formula: (1 - (Lesion diameter in treatment /
Lesion diameter in control)) x 100%.

Frequently Asked Questions (FAQSs)

Q1: What is the recommended application rate for isopyrazam to control Sclerotinia stem rot in
vegetables? Based on polytunnel trials, an application rate of 200 grams of active ingredient per hectare
(g a.i. ha™?) significantly reduced disease incidence in vegetables [2]. Always check local regulations and

product labels for registered uses.

Q2: Does isopyrazam have preventative or curative activity? Experimental evidence confirms that
isopyrazam possesses both strong preventative and curative properties. On detached eggplant leaves, a

concentration of 40 pg mL~! provided 100% preventative and 87.78% curative control [2].

Q3: What is the resistance risk for S. sclerotiorum to isopyrazam? While a specific risk assessment for S.
sclerotiorum was not found, research on Rhizoctonia solani suggests a low to moderate resistance risk.
Laboratory-generated mutants showed resistance but also suffered from fitness penalties (reduced growth

and pathogenicity), which may hinder their establishment in the field [3].
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Q4: How should I manage the risk of resistance development? It is advisable to implement an anti-

resistance strategy:

¢ Rotate Fungicides: Alternate isopyrazam with fungicides from different mode-of-action (MoA)
groups that have no cross-resistance, such as azoles (e.g., prochloraz, tebuconazole) or
benzimidazoles (e.g., carbendazim) [3].

¢ Monitor Sensitivity: Regularly compare the sensitivity of field populations to the established baseline
ECso of 0.039 ug mL~* to detect any sensitivity shifts early [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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